5-bromo-N-(2-(5-(3-methylbenzyl)-4-oxo-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-1-yl)ethyl)furan-2-carboxamide

• IUPAC Name: 5-bromo-N-[2-[5-[(3-methylphenyl)methyl]-4-oxopyrazolo[3,4-d]pyrimidin-1-yl]ethyl]furan-2-carboxamide
• InChI: InChI=1S/C20H18BrN5O3/c1-13-3-2-4-14(9-13)11-25-12-23-18-15(20(25)28)10-24-26(18)8-7-22-19(27)16-5-6-17(21)29-16/h2-6,9-10,12H,7-8,11H2,1H3,(H,22,27)
• InChI Key: BHEJXRLQVZTQPJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)CN2C=NC3=C(C2=O)C=NN3CCNC(=O)C4=CC=C(O4)Br
• Molecular Formula: C20H18BrN5O3
• Molecular Weight: 456.3 g/mol

Description

5-bromo-N-(2-(5-(3-methylbenzyl)-4-oxo-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-1-yl)ethyl)furan-2-carboxamide is a useful research compound. Its molecular formula is C20H18BrN5O3 and its molecular weight is 456.3. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Anticancer and Anti-inflammatory Applications

5-bromo-N-(2-(5-(3-methylbenzyl)-4-oxo-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-1-yl)ethyl)furan-2-carboxamide is part of a class of pyrazolopyrimidines that have been evaluated for their potential anticancer and anti-inflammatory properties. A study by Rahmouni et al. (2016) synthesized a series of similar compounds, revealing their cytotoxic effects on cancer cell lines like HCT-116 and MCF-7 and also their ability to inhibit 5-lipoxygenase, an enzyme involved in inflammation. This research suggests that derivatives of pyrazolopyrimidines could be valuable in developing treatments for cancer and inflammatory diseases (Rahmouni et al., 2016).

Antibacterial Properties

Compounds similar to this compound have shown promise as antibacterial agents. For instance, the work of Abdel‐Latif et al. (2019) focused on synthesizing derivatives of pyrazolopyrimidines that demonstrated in vitro antibacterial properties. This indicates the potential of these compounds in developing new antibacterial drugs (Abdel‐Latif et al., 2019).

Antiviral Activity

Another area of application for compounds like this compound is in antiviral research. Flefel et al. (2012) synthesized related compounds and tested them for anti-avian influenza virus activity. Some derivatives showed promising antiviral activity against the H5N1 virus, suggesting a potential role in combating viral infections (Flefel et al., 2012).